Cas no 2418668-77-4 (1-2-(aminomethyl)-1,4-oxazepan-4-yl-4-(2,5-dimethylthiophen-3-yl)butan-1-one hydrochloride)

• Product Name: 1-2-(aminomethyl)-1,4-oxazepan-4-yl-4-(2,5-dimethylthiophen-3-yl)butan-1-one hydrochloride
• CAS No: 2418668-77-4
• MF: C₁₆H₂₇ClN₂O₂S
• MW: 346.915782213211
• MDL: MFCD32679949
• CID: 5676209
• PubChem ID: 165775944
• Update Time: 2025-11-01

1-2-(aminomethyl)-1,4-oxazepan-4-yl-4-(2,5-dimethylthiophen-3-yl)butan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(aminomethyl)-1,4-oxazepan-4-yl]-4-(2,5-dimethylthiophen-3-yl)butan-1-one hydrochloride
• 2418668-77-4
• EN300-26675747
• 1-2-(aminomethyl)-1,4-oxazepan-4-yl-4-(2,5-dimethylthiophen-3-yl)butan-1-one hydrochloride

• MDL： MFCD32679949
• Inchi： 1S/C16H26N2O2S.ClH/c1-12-9-14(13(2)21-12)5-3-6-16(19)18-7-4-8-20-15(10-17)11-18;/h9,15H,3-8,10-11,17H2,1-2H3;1H
• InChI Key： OEOOPUHWNCKCLC-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=CC(=C1C)CCCC(N1CCCOC(CN)C1)=O

Computed Properties

• Exact Mass: 346.1481770g/mol
• Monoisotopic Mass: 346.1481770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8Ų

Additional information on 1-2-(aminomethyl)-1,4-oxazepan-4-yl-4-(2,5-dimethylthiophen-3-yl)butan-1-one hydrochloride

1-2-(Aminomethyl)-1,4-Oxazepan-4-yl-4-(2,5-Dimethylthiophen-3-yl)Butan-1-One Hydrochloride: A Comprehensive Overview

The compound 1-2-(aminomethyl)-1,4-oxazepan-4-yl-4-(2,5-dimethylthiophen-3-yl)butan-1-one hydrochloride (CAS No. 2418668774) is a highly specialized chemical entity with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structural features, which include a oxazepane ring, an aminomethyl group, and a thiophene moiety. These structural elements contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of oxazepane derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The aminomethyl group in this compound is known to enhance bioavailability and improve pharmacokinetic profiles, making it a valuable component in medicinal chemistry. Additionally, the presence of the thiophene ring introduces electronic and steric effects that can modulate the compound's interaction with biological targets.

One of the most notable aspects of this compound is its synthetic versatility. Researchers have employed various strategies to synthesize 1-2-(aminomethyl)-1,4-oxazepan-4-yl derivatives, including ring-closing metathesis and peptide coupling techniques. These methods have enabled the exploration of diverse structural analogs, which have been evaluated for their biological activities. For instance, certain analogs have shown promise as inhibitors of key enzymes involved in neurodegenerative diseases.

In terms of applications, this compound has garnered attention in the field of medicinal chemistry due to its potential as a lead molecule for drug development. Its ability to interact with specific biological targets has been explored in preclinical studies, where it has demonstrated selectivity towards certain receptor systems. Furthermore, the hydrochloride salt form of this compound ensures stability and solubility, making it suitable for formulation into various drug delivery systems.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of this compound. Molecular docking studies have revealed that the oxazepane ring plays a critical role in determining its binding affinity to target proteins. This insight has guided further optimization efforts aimed at enhancing its therapeutic potential while minimizing off-target effects.

Moreover, the integration of green chemistry principles into the synthesis of this compound has been a focus of recent research. Efforts to develop environmentally friendly synthesis routes have not only reduced waste but also improved the overall efficiency of production processes. These developments underscore the commitment to sustainable practices in modern chemical research.

In conclusion, 1-2-(aminomethyl)-1,4-Oxazepan-4-Yl-butane Hydrochloride represents a compelling example of how advanced chemical design can yield compounds with significant therapeutic potential. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in future drug discovery endeavors.